Cas no 1805504-86-2 (3-Bromo-4-fluoro-5-hydroxybenzamide)

• Product Name: 3-Bromo-4-fluoro-5-hydroxybenzamide
• CAS No: 1805504-86-2
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4792901
• Update Time: 2025-06-11

3-Bromo-4-fluoro-5-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-5-hydroxybenzamide

• Inchi： 1S/C7H5BrFNO2/c8-4-1-3(7(10)12)2-5(11)6(4)9/h1-2,11H,(H2,10,12)
• InChI Key： NWXBWYZORIJSJH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(N)=O)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Additional information on 3-Bromo-4-fluoro-5-hydroxybenzamide

Chemical Profile of 3-Bromo-4-fluoro-5-hydroxybenzamide (CAS No. 1805504-86-2)

3-Bromo-4-fluoro-5-hydroxybenzamide, identified by the CAS number 1805504-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of bromine and fluorine substituents, along with a hydroxyl group, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development.

The structural features of 3-Bromo-4-fluoro-5-hydroxybenzamide contribute to its potential biological activity. The bromine atom, located at the 3-position of the benzene ring, is known to enhance binding affinity to certain biological targets due to its halogen bonding capabilities. Similarly, the fluorine substituent at the 4-position can modulate metabolic stability and pharmacokinetic properties. The hydroxyl group at the 5-position introduces polarity and hydrogen bonding potential, which can influence both solubility and interactions with biological molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of halogenated benzamides. Studies have demonstrated that compounds with similar structural motifs exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The unique combination of substituents in 3-Bromo-4-fluoro-5-hydroxybenzamide makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of 3-Bromo-4-fluoro-5-hydroxybenzamide is its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that may exhibit enhanced efficacy or reduced toxicity. The halogen atoms, in particular, have been shown to play a crucial role in optimizing binding interactions with target enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-Bromo-4-fluoro-5-hydroxybenzamide, allowing for more extensive pharmacological studies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups or modify existing ones, leading to a library of related compounds for testing. These efforts have yielded several promising analogs with improved pharmacokinetic profiles.

The biological activity of 3-Bromo-4-fluoro-5-hydroxybenzamide has been investigated in various preclinical models. Initial studies have shown that it exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The hydroxyl group appears to be critical for this activity, as evidenced by the reduced potency observed in analogs where this group is absent or modified. Further research is ongoing to elucidate the precise mechanism of action and identify potential therapeutic applications.

Another area of interest is the antimicrobial properties of 3-Bromo-4-fluoro-5-hydroxybenzamide. Preliminary data suggest that it may possess activity against resistant bacterial strains due to its ability to disrupt essential cellular processes. The combination of bromine and fluorine substituents is thought to contribute to this effect by interfering with bacterial enzymes or membrane transport systems. This opens up possibilities for developing novel antimicrobial agents based on this chemical scaffold.

The synthesis and characterization of 3-Bromo-4-fluoro-5-hydroxybenzamide also highlight advancements in analytical techniques that are essential for understanding its behavior in biological systems. Mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in confirming molecular structure and studying interactions with biological targets. These tools provide critical insights into how the compound behaves at the molecular level and guide further optimization efforts.

In conclusion, 3-Bromo-4-fluoro-5-hydroxybenzamide (CAS No. 1805504-86-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of bromine, fluorine, and hydroxyl groups endows this compound with properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and refine synthetic methodologies, positioning 3-Bromo-4-fluoro-5-hydroxybenzamide as a cornerstone in modern medicinal chemistry.